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Compound of Interest

Compound Name: GSK2556286

Cat. No.: B1650843 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK2556286 is a novel drug candidate with potent antitubercular activity, specifically targeting

Mycobacterium tuberculosis (Mtb) residing within macrophages.[1] Its unique mechanism of

action, which is dependent on the presence of cholesterol, involves the inhibition of intracellular

Mtb growth.[1][2] GSK2556286 acts as an agonist of the bacterial membrane-bound adenylyl

cyclase, Rv1625c, leading to a surge in intracellular cyclic AMP (cAMP).[2][3] This increase in

cAMP subsequently disrupts cholesterol metabolism in Mtb, a pathway essential for the

bacterium's survival within the host macrophage.[3][4] These application notes provide a

detailed protocol for determining the half-maximal inhibitory concentration (IC50) of

GSK2556286 in an in vitro Mtb-infected macrophage model.
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Caption: Mechanism of GSK2556286 action in M. tuberculosis.
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Compound
Target
Organism

Assay
Condition

Cell Line IC50 (µM) Reference

GSK2556286
M.

tuberculosis

Intracellular

Growth

Inhibition

THP-1 0.07 [2][5]

GSK2556286

M.

tuberculosis

H37Rv

Axenic

Culture with

Cholesterol

- 2.12 [2]

GSK2556286

M.

tuberculosis

Erdman

Axenic

Culture with

Cholesterol

- 0.71 [2]

GSK2556286

M.

tuberculosis

H37Rv

Axenic

Culture with

Glucose

- >125 [2]

GSK2556286

M.

tuberculosis

Erdman

Axenic

Culture with

Glucose

- >50 [2]

Experimental Protocols
Protocol 1: Determination of GSK2556286 IC50 in Mtb-
Infected THP-1 Macrophages
This protocol outlines the steps to determine the IC50 of GSK2556286 against M. tuberculosis

growing inside THP-1 macrophage-like cells.

Materials:

Cell Line: Human monocytic THP-1 cell line.

Bacteria:Mycobacterium tuberculosis (e.g., H37Rv strain) expressing a fluorescent or

luminescent reporter (e.g., GFP or Lux).

Reagents:
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GSK2556286 (stock solution prepared in DMSO).[5][6]

RPMI-1640 medium.

Fetal Bovine Serum (FBS).

Phorbol 12-myristate 13-acetate (PMA).

Penicillin-Streptomycin solution.

Phosphate Buffered Saline (PBS).

DMSO (vehicle control).

7H9 broth supplemented with OADC.

96-well clear bottom black plates.

Procedure:

THP-1 Cell Culture and Differentiation:

Culture THP-1 monocytes in RPMI-1640 supplemented with 10% FBS and 1% Penicillin-

Streptomycin at 37°C in a 5% CO2 incubator.

Seed THP-1 cells into a 96-well plate at a density of 5 x 10^4 cells/well.

Induce differentiation into macrophage-like cells by adding PMA to a final concentration of

20-50 ng/mL.

Incubate for 48-72 hours to allow for adherence and differentiation.

After incubation, wash the cells with warm PBS or serum-free media to remove PMA and

non-adherent cells.

Mycobacterium tuberculosis Culture:

Grow Mtb in 7H9 broth supplemented with OADC until it reaches the mid-log phase.
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Before infection, prepare a single-cell suspension of Mtb by sonication or by passing it

through a syringe with a fine-gauge needle.

Adjust the bacterial suspension to the desired concentration in RPMI-1640 without

antibiotics.

Macrophage Infection:

Infect the differentiated THP-1 cells with the Mtb suspension at a Multiplicity of Infection

(MOI) of 1-5.

Incubate for 4 hours to allow for phagocytosis.

After the infection period, wash the cells twice with warm PBS to remove extracellular

bacteria.

Add fresh RPMI-1640 with 10% FBS to each well.

GSK2556286 Treatment:

Prepare a serial dilution of GSK2556286 in culture medium. The final DMSO concentration

should be kept below 0.5% to avoid cytotoxicity.

Add the different concentrations of GSK2556286 to the infected cells. Include a vehicle

control (DMSO only) and a no-treatment control.

Incubate the plate for 3-5 days at 37°C in a 5% CO2 incubator.

Assessment of Mtb Viability and IC50 Determination:

Measure the fluorescence or luminescence of the reporter Mtb in each well using a plate

reader.

Alternatively, lyse the macrophages and determine the number of viable bacteria by

plating serial dilutions of the lysate on 7H11 agar plates and counting colony-forming units

(CFU).

Plot the percentage of Mtb growth inhibition against the log concentration of GSK2556286.
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Calculate the IC50 value using a non-linear regression analysis (e.g., log(inhibitor) vs.

response -- variable slope).

Experimental Workflow Diagram
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Caption: Workflow for GSK2556286 IC50 determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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